N-(1,3-benzodioxol-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide

• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C25H27N3O3/c29-25(26-21-8-9-23-24(16-21)31-18-30-23)10-11-27-12-14-28(15-13-27)17-20-6-3-5-19-4-1-2-7-22(19)20/h1-9,16H,10-15,17-18H2,(H,26,29)
• InChI Key: DIFUIZVLIRSVHO-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC3=C(C=C2)OCO3)CC4=CC=CC5=CC=CC=C54

Description

N-(1,3-benzodioxol-5-yl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide, commonly known as BNPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNPP is a piperazine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The exact mechanism of action of BNPP is not fully understood, but it is believed to act as a selective antagonist of the dopamine D2 receptor and serotonin 5-HT1A receptor. It also has affinity for the α1-adrenoceptor and histamine H1 receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
BNPP has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It also affects the levels of various cytokines and growth factors, which may contribute to its therapeutic effects. In animal studies, BNPP has been shown to improve cognitive function, reduce anxiety and depression-like behaviors, and decrease the symptoms of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of using BNPP in laboratory experiments is its high potency and selectivity for certain receptors, which allows for precise control over its effects. However, its limited solubility and stability may pose challenges in certain experimental conditions.

Future Directions

There are several potential future directions for research on BNPP. One area of interest is its potential use in the treatment of substance use disorders, as it has been shown to reduce drug-seeking behaviors in animal models. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, the development of new synthetic methods for BNPP may improve its availability and facilitate future research.

Synthesis Methods

The synthesis of BNPP involves the reaction of 4-(naphthalen-1-ylmethyl)piperazine with 3-bromo-N-(1,3-benzodioxol-5-yl)propanamide in the presence of a palladium catalyst. The reaction takes place through a palladium-catalyzed amination process and yields BNPP as a white crystalline solid.

Scientific Research Applications

BNPP has been studied for its potential therapeutic applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to possess antipsychotic, anxiolytic, and antidepressant properties, making it a potential candidate for the treatment of mental disorders.